Cas no 2228283-40-5 (1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol
• CAS No: 2228283-40-5
• MF: C₁₃H₁₇FO₃
• MW: 240.270687818527
• CID: 5891495
• PubChem ID: 165751464
• Update Time: 2025-10-25

1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol
• 2228283-40-5
• 1-[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]ethan-1-ol
• EN300-1793297

• Inchi： 1S/C13H17FO3/c1-8(15)13(6-7-13)11-10(16-2)5-4-9(14)12(11)17-3/h4-5,8,15H,6-7H2,1-3H3
• InChI Key： LBVPSCMZUYAMOT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)C1(C(C)O)CC1)OC

Computed Properties

• Exact Mass: 240.11617256g/mol
• Monoisotopic Mass: 240.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol

Introduction to 1-1-(3-Fluoro-2,6-Dimethoxyphenyl)cyclopropylethan-1-ol (CAS No. 2228283-40-5)

1-1-(3-Fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol (CAS No. 2228283-40-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring and a substituted phenyl group, which contribute to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of 1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol is C₁₃H₁₅FO₃, and its molecular weight is 244.25 g/mol. The presence of the fluoro and methoxy substituents on the phenyl ring imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. These substituents can modulate the compound's binding affinity to various biological targets, making it a promising candidate for drug development.

The synthesis of 1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol has been reported in several studies. One common approach involves the reaction of 3-fluoro-2,6-dimethoxybenzaldehyde with cyclopropylmagnesium bromide followed by reduction to form the alcohol. This method provides a high yield and purity of the target compound. Another synthetic route involves the use of transition-metal-catalyzed cross-coupling reactions, which offer greater flexibility in introducing various functional groups onto the molecule.

In terms of biological activity, recent research has shown that 1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol exhibits potent anti-inflammatory and antioxidant properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been found to scavenge free radicals and protect cells from oxidative stress-induced damage. These findings suggest that 1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol could be a valuable therapeutic agent for treating inflammatory diseases and conditions associated with oxidative stress.

Beyond its anti-inflammatory and antioxidant activities, 1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol has also shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can protect neurons from ischemic injury and reduce neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism underlying these neuroprotective effects is thought to involve modulation of intracellular signaling pathways and reduction of oxidative stress.

The potential applications of 1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol extend beyond its direct therapeutic uses. This compound can serve as a valuable tool in chemical biology research for probing specific biological processes and pathways. For instance, its ability to modulate inflammatory responses makes it a useful probe for studying the molecular mechanisms underlying inflammation. Similarly, its neuroprotective properties can be leveraged to investigate the pathogenesis of neurodegenerative diseases.

In conclusion, 1-1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylethan-1-ol (CAS No. 2228283-40-5) is a multifaceted compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure and diverse biological activities make it an exciting area of study for medicinal chemists and pharmaceutical researchers alike. As further research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.